The paper presents the basic concepts and the peculiarities of teaching electrochemistry on the example of St. Petersburg University. We discuss the main courses in electrochemistry and the role of theory and laboratory practice in the education of BSc and MSc students in Chemistry or Materials Science, including those, who will specialize in electrochemistry. The tight integration of basic lecture courses with seminars and experimental laboratory works is considered as the key element of electrochemistry education.

Third-generation Al–Li alloys are high-performance materials that are very attractive for aircraft and aerospace applications due to their relatively low density, high specific strength, and stiffness. To study the effect of heat treatments on the electrochemical behavior of two high-performance aluminum-lithium alloys, in this work the electrochemical noise technique was used to evaluate the corrosion behavior of AA2099 and AA2055 alloys under three conditions of different heat treatments, an annealing treatment (T0), a second treatment in solid solution, followed by rapid cooling (quenching) and subsequent artificial aging (T6), and a third treatment in solid solution, tempering, cold deformation, and maturation artificial (T8). The time series obtained from the electrochemical noise tests were visually analyzed, as well as the statistical parameters such as localization index (LI), bias, and kurtosis. Analysis in the frequency domain was also performed by means of power spectral density (PSD) signals. In general, it was observed that the distribution of precipitates on the surface of the alloys considerably affects the corrosion performance, as well as the concentration of Cl-1 ions in the test electrolytes.

In general, concepts such as chemical equilibria and classical analytical chemistry, as well as instrumental methods such as potentiometry and flow injection analysis (FIA), are taught separately in the curricula of chemistry-related degree programs. However, FIA provides an opportunity to connect all of these important topics. This article shows how simple experiments can be used to link the fundamentals of FIA and potentiometry to the fundamentals of chemical equilibria and teach them in a sustainable way. The experiments were designed for undergraduate environmental science students with basic knowledge of chemical equilibria and classical analytical chemistry and minimal knowledge of electrochemistry. However, they can also be integrated into various courses on instrumental analysis in chemistry-related degree programs.

Physicochemical properties of a liquid mixture containing choline chloride (ChCl) and acetic acid (AA) with a molar ratio of 1:2 were analyzed to determine its suitability for electrochemical studies. Viscosity, ionic conductivity, and density values as well as the width of the electrochemical window of the ChCl:AA mixture show that this liquid can be used as a supporting electrolyte in electrochemical studies. This was confirmed by the results of electrochemical studies on a model red-ox system of o-tolidine. Additional electrochemical tests revealed the dissolution of solid Pt in ChCl:FA. The ChCl:AA solution was also used as a background electrolyte in preliminary studies on the electrochemical reduction of pertechnetates. Cyclic voltammetry and UV-Vis spectroscopy experiments reveal a multi-path process which leads to the formation of Tc(IV or III) ionic species.

The use of microfluidic fuel cells (μFCs) as power sources in the development of non-implantable biomedical devices, such as patch sensors, could be broadened with the use of physiological fluids as fuels and the use of low-cost materials. In this work, we report the evaluation of a paper-based photo-μFC working with human blood as fuel, and we implement a nanocomposite as anode that presents photoactivity under visible light. The electrocatalyst was synthesized using Zn(NO3)2 and TiCl4 as precursors of the ZnO and the TiO2, respectively, which were coated with Au nanoparticles. It was demonstrated that ZnO and TiO2 nanoparticles consisted of crystals with wurtzite and anatase phases, with average sizes of 26.6 and 19.5 nm, respectively, and the TiO2/ZnO/Au nanocomposite presents 2.62 eV of band gap energy, demonstrating its photoactivity under visible light irradiation. The photocatalyst was tested as photoanode in half-cell for glucose oxidation in aqueous solutions, under illumination and dark conditions, showing characteristics peaks of glucose oxidation in both cases, but higher current was generated under illumination. Finally, we present the implementation of this anode and the construction of a paper-based photo-μFC using human blood as fuel; its performance was evaluated under visible light irradiations and in the dark. The results show a better performance under illumination with voltage, current, and power density values of 0.95 V, 1.2 mA cm−2, and 0.458 mW/cm2, respectively, compared to the corresponding values of 0.8 V, 0.96 mA cm−2, and 0.274 mW/cm2 in dark conditions.

Stannous sulfate is commonly used as an additive in the positive lead pastes of lead-acid batteries, but its real function and mechanism are still vague and need further study. The present work investigates the intrinsic effects of tin additives on the positive electrode performance under well-controlled experimental conditions. The tin additives are added in three ways: the SnSO4 dissolved in 4.5 M H2SO4 electrolyte, the metal Sn melted in metal Pb substrate, and the SnSO4 mixed in homemade industrial lead pastes. A series of evolutions are clearly revealed in structure, composition, and redox activity of the positive active materials with the content of Sn. Both the SnSO4 in the electrolyte and in the positive lead pastes have a significant inhibiting effect on the transformation between PbSO4 and PbO2, leading to a decrease in the charge/discharge capacities with increasing content of SnSO4. A similar but weaker inhibiting effect was also found for the Sn melted in the Pb-Sn alloys. The SnSO4 has a significant enhancement effect on the grain size of PbSO4/PbO2, which increases the resistance of the solid-phase transformation deep inside the grains during the charge/discharge. All these results do not support the use of SnSO4 in the positive pastes of lead-acid batteries.Graphical abstract

This work reports for the first time the influences of temperature and of an external magnetic field on the mechanics and kinetics of the electrochemical nucleation and growth of the nickel–cobalt alloy during its potentiostatic electrodeposition onto a glassy carbon electrode (GCE) surface, from its precursor ions dissolved in the deep eutectic solvent (DES) formed by the eutectic mixture of choline chloride and urea (reline). The analysis of the potentiostatic current density transients was carried out using the Díaz-Morales et al., model [O. Díaz-Morales, J. Mostany, C. Borrás, and B. R. Scharifker, J. Solid State Electrochem., 2 (2013) 345–351], developed for the kinetics of nucleation and diffusion-controlled growth of bimetallic phases. It was found that at a constant temperature and applied potential, the presence of the magnetic field increases the nucleation kinetics parameters: the nucleation frequency (A) of the Ni-Co alloy and the number density of active sites (N0). From the characterization of the electrodeposits formed by means of scanning electron microscopy (SEM) and energy-dispersive X-ray spectroscopy (EDS), it was found that the nuclei formed comprised the Ni-Co alloy, though in addition, the morphology of the bimetallic particles was modified by applying the external magnetic field.

The potential of several ion-sensitive electrodes responds to the incorporated cations and anions. This has led some authors to misinterpret the potential of metal salt membrane electrodes and of electrodes of the second kind. Neglecting the kinetics of potential establishment and interpreting the potentials solely based on thermodynamics produce completely irrelevant data and suggest that ion concentrations down to 10−45 mol L−1 are accessible by simple potentiometric measurements. The switching from cation to anion response mechanism cannot be derived from thermodynamic equations. It bears complete similarity to the switching of response in the case of foreign interfering ions.

Significant ultraviolet (UV) technology was used to create a new composite polymer electrolyte (CPE) membrane composed of poly (vinylidene fluoride-hexafluoropropylene) (PVDF-HFP), benzophenone (Bp), and varying amounts of highly ion-conducting Li6.4La3Zr1.4Ta0.6O12 (LLZTO) particles. In lithium metal batteries, the CPE membranes demonstrated improved mechanical properties as well as superior electrochemical performances. CPE-15wt% LLZTO typically demonstrated the highest ionic conductivity (σ = 3.7 × 10−3 S/cm) at room temperature, a high Li-transference (t+ = 0.79), and a wider electrochemical stability window (ESW) above 5 V, as well as good mechanical strength (8.2 MPa). More importantly, the CPE-15wt% LLZTO membrane inhibits Li dendrite expansion in Li symmetric cells and exhibits long-term cyclic stability with a current density of 3 mA/cm2 over 1150 h for Li/CPE-15wt% LLZTO/Li. The current study demonstrates that a UV-irradiated CPE membrane can be a promising electrolyte for next-generation lithium-metallic batteries.

This scholarly review, which also contains some specific historical details, is written by a few of researchers representing two generations succeeding the outstanding Georgian-born academic Prof. Revaz Dogonadze (1931–1985), who after becoming the world-renowned scientist in the field of condensed-phase (polar medium) charge-transfer theory, had returned from Russia to Georgia aiming at founding the first unit of the abovementioned profile (named as Department of Theoretical Research) at the Georgian National Academy of Sciences in 1978. Like some other great representatives of the world’s academic elite, he devoted himself not only towards the scientific progress as such, but also to the direct international transfer and further cultivation of a brand-new scientific knowledge and the development of new academic infrastructures in his home country being in need for such an aid. Following the general thematicity of the current triple edition, and in the context of our own scientific expertise and respective past and recent contributions, we will specifically focus on some experimental efforts of nearly last 4 decades, inspired by preceding strong influential contacts of some of us with R. Dogandze, during the transition period before and after his move to Georgia and also the period before 1985 (the date of his untimely depart). Here, we will consider most conspicuous/accomplished experimental undertakings which were either designed in Georgia (in line, or following the ideas and spirit of R. Dogonadze), and performed there, at least, partially. Results of three types of long-term investigations (including the cross-testing experimental series laterally undertaken also at different laboratories worldwide) will be considered comprising three types of charge transfer events in polar media, involving dissolved redox-active reagents and/or electrodes, along with their supporting electrolyte solutions (acting as respective responsive media). In each of all three exemplary cases described below, the main ambition for the experimental design was a first-time disclosure of a certain notable theoretically predictable manifestation. The specific topics include the following: (1) first-time observations and systematic studies of optically-induced electron transfer involving symmetric/asymmetric couples of “free” cyano-metallate species; (2) the heterogeneous thermal electron exchange between redox-active metallo-complexes and bare/modified electrodes; (3) the first time demonstration of coherent multi-electron/hole heterogeneous thermal exchange between two isolated charge carrier layers emerging in hybrid interfacial quasi-2D self-assembled devices.